7-{[(4-Fluorophenyl)amino](pyridin-4-yl)methyl}quinolin-8-ol

• IUPAC Name: 7-[(4-fluoroanilino)-pyridin-4-ylmethyl]quinolin-8-ol
• InChI: InChI=1S/C21H16FN3O/c22-16-4-6-17(7-5-16)25-19(15-9-12-23-13-10-15)18-8-3-14-2-1-11-24-20(14)21(18)26/h1-13,19,25-26H
• InChI Key: DTMQMKIJNNLQNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C(C=C2)C(C3=CC=NC=C3)NC4=CC=C(C=C4)F)O)N=C1
• Molecular Formula: C21H16FN3O
• Molecular Weight: 345.4 g/mol

Description

This compound is a quinoline derivative. Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc. The quinoline nucleus is present in numerous biological compounds, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, platelet-derived growth factor (PDGF) receptor tyrosine kinase (RTK) inhibitory, antiinflammatory, antioxidant, and anti-human immunodeficiency virus (HIV) agents.

Synthesis Analysis

The synthesis of quinoline derivatives is a common approach used in drug discovery, resulting in improved therapeutic effects. The antimicrobial activity of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety. Quinolines are also known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: c1cc2ccc(c(c2nc1)O)C(c3ccncc3)Nc4ccc(cc4)F.

Chemical Reactions Analysis

Quinolines, containing a nitrogen group, exhibit important biological activities, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, and antiinflammatory effects. They are used extensively in the treatment of urinary tract, respiratory, and bone joint infections as well as sexually transmitted diseases, pneumonia, prostatitis, and acute bronchitis.

Mechanism of Action

The mechanism of action of quinoline derivatives is often related to their ability to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Future Directions

Quinoline derivatives continue to be an area of interest in medicinal chemistry research, with numerous attempts to synthesize and investigate new structural prototypes with more effective antimalarial, antimicrobial, and anticancer activity. The swift development of new molecules containing this nucleus has generated many research reports in a brief span of time. There is a need to collect recent information in order to understand the current status of the quinoline nucleus in medicinal chemistry research.